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Compound of Interest

Compound Name: Thp-pegl6-thp

Cat. No.: B11932080

Essential Safety and Handling Guide for Thp-peg16-
thp

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Thp-peg16-thp. Thp-peg16-thp is a polyethylene
glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera) linker, utilized in the synthesis of
PROTAC molecules.[1][2] Due to the absence of a specific Safety Data Sheet (SDS) for Thp-
pegl16-thp, this guidance is based on information for similar compounds, including THP-PEG4
and Tetrahydropyran (THP), a constituent part of the molecule.

Hazard Identification and Classification

Based on the available data for analogous compounds, Thp-peg16-thp should be handled as
a substance that is potentially harmful if swallowed and may cause skin and eye irritation.[3][4]
[5] The Tetrahydropyran (THP) component is a highly flammable liquid and vapor, which may
form explosive peroxides.

Summary of Potential Hazards:
» Acute Oral Toxicity: Harmful if swallowed.
o Skin Irritation: May cause skin irritation.

o Eye Irritation: May cause serious eye irritation.
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o Flammability: The THP component is highly flammable.

o Peroxide Formation: May form explosive peroxides.

Quantitative Data Summary

The following table summarizes key data for Tetrahydropyran (THP) and a related PEG
compound, THP-PEGA4. This data is provided for reference to infer the potential properties of
Thp-pegl6-thp.

Property Tetrahydropyran (THP) THP-PEG4
Molecular Formula C5H100 C11H2205
Molar Mass 86.13 g/mol 234.29 g/mol
Appearance Colorless liquid No data available
Boiling Point 88 °C (190 °F; 361 K) No data available
Melting Point -45 °C (-49 °F; 228 K) No data available
Density 0.880 g/cm?3 No data available

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The
following PPE is mandatory when handling Thp-peg16-thp:

o Hand Protection: Wear protective gloves. Regularly inspect gloves for degradation and
establish a replacement schedule.

o Eye and Face Protection: Use safety goggles with side-shields. A face shield may be
necessary for splash protection.

o Skin and Body Protection: Wear impervious clothing, such as a lab coat or coveralls, to
protect the skin.
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o Respiratory Protection: Use a suitable respirator if working in an area with inadequate
ventilation or when aerosol formation is possible.

Experimental Protocol: Safe Handling Procedure

This procedure outlines the steps for safely handling Thp-peg16-thp in a laboratory setting.

e Preparation:

o

Ensure that an eyewash station and safety shower are readily accessible.

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood.

[¢]

Ground all equipment to prevent static discharge, especially given the flammability of THP.

[e]

Remove all sources of ignition from the work area.

e Handling:

[¢]

Don the appropriate PPE as detailed above.

[¢]

Avoid inhalation, and contact with eyes and skin.

[e]

Use only non-sparking tools.

o

Keep the container tightly sealed when not in use.
o Storage:
o Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.

o The recommended storage temperature is -20°C for powder form or -80°C when in
solvent.

Disposal Plan

All waste materials contaminated with Thp-peg16-thp should be treated as hazardous waste.
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» Waste Collection: Collect all contaminated materials, including gloves, wipes, and disposable
labware, in a designated and properly labeled hazardous waste container.

o Disposal: Dispose of the waste container through an approved waste disposal plant,
following all local and national regulations. Avoid release into the environment.

Visual Workflow for Handling Thp-peg16-thp

The following diagram illustrates the logical workflow for the safe handling of Thp-peg16-thp,
from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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